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Compound of Interest

Compound Name:
Dimethyl [2,2'-bipyridine]-3,3'-

dicarboxylate

CAS No.: 39775-31-0

Cat. No.: B1267874

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate,

CAS number 39775-31-0. It covers its core chemical and physical properties, spectroscopic

profile, synthesis, and key applications, with a focus on its role as a versatile ligand in

coordination chemistry and its emerging biological significance.

Introduction: A Ligand of Growing Importance
Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate is an organic compound from the bipyridine

family. Structurally, it is characterized by a 2,2'-bipyridine core with two methyl ester groups at

the 3 and 3' positions.[1] This specific substitution pattern imparts unique chemical and

physical properties that make it a valuable component in various scientific fields.[1] The

presence of the ester groups enhances its solubility and reactivity, making it a versatile ligand

in coordination chemistry.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1267874#bc-rfq
https://www.benchchem.com/product/b1267874/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-dimethyl-2-2-bipyridine-3-3-dicarboxylate
https://www.benchchem.com/product/b1267874/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-dimethyl-2-2-bipyridine-3-3-dicarboxylate
https://www.benchchem.com/product/b1267874
https://www.benchchem.com/product/b1267874
https://www.benchchem.com/product/b1267874
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The bipyridine moiety, with its two nitrogen atoms, readily forms stable chelate complexes with

a wide range of metal ions. This chelating ability is fundamental to its extensive use in the

development of catalysts, advanced materials, and, more recently, in biological applications.[1]

[2] This guide will delve into the technical specifics that underpin these applications, providing a

robust resource for researchers.

Physicochemical and Structural Properties
The utility of a compound is intrinsically linked to its physical and structural characteristics.

Below is a summary of the key properties of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate.

Key Physicochemical Data
Property Value Source

CAS Number 39775-31-0 [1][3]

Molecular Formula C₁₄H₁₂N₂O₄ [1][3]

Molecular Weight 272.26 g/mol [1][3]

Physical Form Solid, White Powder [4][5]

Melting Point 155-156 °C [5][6]

Purity Typically ≥97% [4]

Molecular Structure and Crystallography
The molecular structure of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate has been

determined by X-ray crystallography. The molecule adopts a trans conformation where the two

pyridine rings are not coplanar, with an inter-ring angle of approximately 53°.[7] This twisted

conformation is influenced by intramolecular interactions.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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